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Compound of Interest

Compound Name: GL-331

Cat. No.: B1671571 Get Quote

Essential Safety and Handling Guide for GL-331
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling GL-331 (CAS No. 127882-73-9). Adherence to these guidelines is

critical to ensure personal safety and minimize environmental contamination.

Chemical Identification and Hazards
GL-331 is identified as a Topoisomerase II inhibitor.[1] Compounds in this class are potent

cytotoxic agents and should be handled with extreme caution as they can interfere with DNA

replication, leading to cell death.[2] Some Topoisomerase II inhibitors are considered potential

carcinogens.[1]
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Identifier Value

Chemical Name

(5S,5aS,8aR,9R)-9-(4-hydroxy-3,5-

dimethoxyphenyl)-5-(4-nitroanilino)-5a,6,8a,9-

tetrahydro-5H-[3]benzofuro[5,6-f][4]benzodioxol-

8-one

CAS Number 127882-73-9

Molecular Formula C27H24N2O9

Class Topoisomerase II Inhibitor

Personal Protective Equipment (PPE)
Due to the hazardous nature of GL-331, the following personal protective equipment is

mandatory at all times.

Protection Type Specific Requirements

Hand Protection
Chemical-resistant gloves (e.g., Nitrile rubber),

changed frequently.

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles. A face shield may be required

for splash hazards.

Skin and Body

A lab coat must be worn and buttoned. Consider

a disposable gown for procedures with a high

risk of contamination.

Respiratory

Use in a well-ventilated area, preferably within a

certified chemical fume hood. Avoid inhalation of

dust or aerosols.

Operational Plan: Safe Handling Procedures
Preparation:
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Before handling, ensure you have read and understood this guide and the relevant Safety

Data Sheet (SDS).

Work should be conducted in a designated area, such as a chemical fume hood, to

minimize exposure.

Ensure an eyewash station and safety shower are readily accessible.

Handling:

Avoid direct contact with skin and eyes.

Avoid the formation of dust and aerosols.

Weighing and transferring of the solid material should be done with care to prevent

dispersal.

Keep the container tightly closed when not in use.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing GL-331 must be treated as hazardous waste.

Waste Collection:
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Collect all solid waste (e.g., contaminated gloves, wipes, weigh boats) in a dedicated,

clearly labeled hazardous waste container.

Liquid waste (solutions of GL-331) should be collected in a separate, sealed, and clearly

labeled hazardous waste container.

Disposal Procedure:

Dispose of all hazardous waste in accordance with local, state, and federal regulations.

Do not dispose of GL-331 down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Safe Handling Workflow for GL-331
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Caption: Workflow for the safe handling of GL-331.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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